Cas no 2418726-46-0 (Methyl 3-{[(tert-butoxy)carbonyl]amino}-5-(piperazin-1-yl)benzoate)

• Product Name: Methyl 3-{[(tert-butoxy)carbonyl]amino}-5-(piperazin-1-yl)benzoate
• CAS No: 2418726-46-0
• MF: C₁₇H₂₅N₃O₄
• MW: 335.398104429245
• CID: 6602808
• PubChem ID: 165770713
• Update Time: 2025-10-19

Methyl 3-{[(tert-butoxy)carbonyl]amino}-5-(piperazin-1-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-7544267
• methyl 3-{[(tert-butoxy)carbonyl]amino}-5-(piperazin-1-yl)benzoate
• 2418726-46-0
• Methyl 3-{[(tert-butoxy)carbonyl]amino}-5-(piperazin-1-yl)benzoate

• Inchi： 1S/C17H25N3O4/c1-17(2,3)24-16(22)19-13-9-12(15(21)23-4)10-14(11-13)20-7-5-18-6-8-20/h9-11,18H,5-8H2,1-4H3,(H,19,22)
• InChI Key： ZCCKCDQFMRUGOB-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC(C(=O)OC)=CC(=C1)N1CCNCC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 335.18450629g/mol
• Monoisotopic Mass: 335.18450629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 79.9Ų

Additional information on Methyl 3-{[(tert-butoxy)carbonyl]amino}-5-(piperazin-1-yl)benzoate

Methyl 3-{[(tert-butoxy)carbonyl]amino}-5-(piperazin-1-yl)benzoate (CAS No. 2418726-46-0): A Comprehensive Overview

Methyl 3-{[(tert-butoxy)carbonyl]amino}-5-(piperazin-1-yl)benzoate (CAS No. 2418726-46-0) is a versatile organic compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential applications in drug development, particularly in the areas of central nervous system (CNS) disorders and cancer therapy.

The chemical structure of Methyl 3-{[(tert-butoxy)carbonyl]amino}-5-(piperazin-1-yl)benzoate consists of a benzoate moiety linked to a piperazine ring and a tert-butoxycarbonyl (Boc) protected amino group. The presence of these functional groups imparts unique chemical and biological properties to the compound, making it an attractive candidate for further investigation.

Recent studies have highlighted the importance of piperazine-containing compounds in the development of novel therapeutic agents. The piperazine ring in Methyl 3-{[(tert-butoxy)carbonyl]amino}-5-(piperazin-1-yl)benzoate is known to enhance the solubility and bioavailability of the molecule, which is crucial for its pharmacological activity. Additionally, the Boc protecting group ensures that the amino functionality remains stable during synthesis and storage, allowing for controlled deprotection when required.

In the context of CNS disorders, Methyl 3-{[(tert-butoxy)carbonyl]amino}-5-(piperazin-1-yl)benzoate has shown promising results in preclinical studies. Research has demonstrated its ability to modulate neurotransmitter systems, particularly serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases. The compound's ability to cross the blood-brain barrier (BBB) further enhances its therapeutic potential in these areas.

Beyond CNS applications, Methyl 3-{[(tert-butoxy)carbonyl]amino}-5-(piperazin-1-yl)benzoate has also been explored for its anticancer properties. Studies have shown that it can selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. For instance, it has been reported to exhibit potent antiproliferative activity against various cancer cell lines, including those derived from breast, lung, and colon cancers.

The mechanism of action of Methyl 3-{[(tert-butoxy)carbonyl]amino}-5-(piperazin-1-yl)benzoate is multifaceted. It can interfere with key cellular processes such as DNA replication, protein synthesis, and apoptosis. Moreover, its ability to modulate intracellular signaling pathways makes it a valuable tool for understanding the molecular basis of disease and developing targeted therapies.

In terms of synthetic methods, Methyl 3-{[(tert-butoxy)carbonyl]amino}-5-(piperazin-1-yl)benzoate can be prepared through a series of well-established chemical reactions. The synthesis typically involves the coupling of a protected amino acid with a piperazine derivative, followed by esterification with methanol. The Boc protecting group can be selectively removed under mild acidic conditions to reveal the free amino functionality.

The safety profile of Methyl 3-{[(tert-butoxy)carbonyl]amino}-5-(piperazin-1-yl)benzoate is another critical aspect that has been extensively studied. Preclinical toxicology assessments have indicated that it exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical evaluation. However, as with any new compound, thorough safety and efficacy studies are necessary before it can be considered for human use.

In conclusion, Methyl 3-{[(tert-butoxy)carbonyl]amino}-5-(piperazin-1-yl)benzoate (CAS No. 2418726-46-0) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable tool for both academic research and pharmaceutical development. Ongoing studies are expected to further elucidate its potential applications and optimize its use in various therapeutic contexts.